518-17-2

Evodiamine

In Stock

• CAS RN:
• 518-17-2

• Formula:
• C19H17N3O

• InChI:
• InChI=1S/C19H17N3O/c1-21-16-9-5-3-7-14(16)19(23)22-11-10-13-12-6-2-4-8-15(12)20-17(13)18(21)22/h2-9,18,20H,10-11H2,1H3/t18-/m0/s1

• InChIKey:
• TXDUTHBFYKGSAH-SFHVURJKSA-N

• Cell permeable, TRPV1 agonist (Ki = 5.95 μM). Potent cell viability inhibitor in cancer cells (IC50 = 0.57 μM). Causes mitotic arrest and a consequent apoptosis in vitro. Inhibits nitric oxide production. Antitumor and anti-inflammatory agent. Active in vivo and in vitro.
  Evodiamine is a natural indole alkaloid found in the fruits of Wu Zhu Yu, a plant used in traditional Chinese medicine. Studies involving evodiamine have demonstrated beneficial effects in cancer, obesity, inflammation, and many other conditions. It can act as an aryl hydrocarbon antagonist (Ki = 28 nM), activator of the transient receptor potential vanilloid 1 channel (EC50 = 45 nM), and inhibit signaling through NF-κB.
  d-Evodiamine is a topoisomerase I and II inhibitor found in the fruit of Evodia rutaecarpa Bentham (Rutaceae). It displays a wide variety of biological activities, including enhanci...

2-Benzyl-7-phenyl-6,8-dioxa-2-azaspiro[3.5]nonane

In Stock

• CAS RN:
• 885518-17-2

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-3-7-16(8-4-1)11-20-12-19(13-20)14-21-18(22-15-19)17-9-5-2-6-10-17/h1-10,18H,11-15H2

• InChIKey:
• CCHJBPYEROIUIH-UHFFFAOYSA-N

• 2-Benzyl-7-phenyl-6,8-dioxa-2-azaspiro[3.5]nonane is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.